molecular formula C8H7Br2NO B14824888 2,4-Dibromo-3-cyclopropoxypyridine

2,4-Dibromo-3-cyclopropoxypyridine

Cat. No.: B14824888
M. Wt: 292.95 g/mol
InChI Key: BQWGXUMOXJSNIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dibromo-3-cyclopropoxypyridine is a halogenated pyridine derivative characterized by bromine substituents at the 2- and 4-positions and a cyclopropoxy group at the 3-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical synthesis.

Applications may include intermediates in drug discovery, particularly for kinase inhibitors or antimicrobial agents, though further research is required to confirm its exact industrial uses.

Properties

Molecular Formula

C8H7Br2NO

Molecular Weight

292.95 g/mol

IUPAC Name

2,4-dibromo-3-cyclopropyloxypyridine

InChI

InChI=1S/C8H7Br2NO/c9-6-3-4-11-8(10)7(6)12-5-1-2-5/h3-5H,1-2H2

InChI Key

BQWGXUMOXJSNIS-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CN=C2Br)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dibromo-3-cyclopropoxypyridine typically involves the bromination of 3-cyclopropoxypyridine. This can be achieved using bromine or other brominating agents under controlled conditions to ensure selective bromination at the desired positions.

Industrial Production Methods: In an industrial setting, the production of 2,4-Dibromo-3-cyclopropoxypyridine may involve large-scale bromination processes. These processes are optimized for yield and purity, often using continuous flow reactors and advanced purification techniques to isolate the desired product.

Types of Reactions:

    Substitution Reactions: 2,4-Dibromo-3-cyclopropoxypyridine can undergo nucleophilic substitution reactions where the bromine atoms are replaced by other nucleophiles.

    Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its oxidation state and forming various derivatives.

    Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions:

    Bromination: Bromine or N-bromosuccinimide (NBS) in the presence of a catalyst.

    Substitution: Nucleophiles such as amines, thiols, or alkoxides under basic conditions.

    Coupling: Palladium catalysts in the presence of boronic acids or esters.

Major Products:

    Substituted Pyridines: Depending on the nucleophile used, various substituted pyridines can be formed.

    Coupled Products: Biaryl compounds when used in coupling reactions.

Scientific Research Applications

2,4-Dibromo-3-cyclopropoxypyridine has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its unique structure.

    Industry: Used in the manufacture of agrochemicals, pharmaceuticals, and specialty chemicals.

Mechanism of Action

The mechanism by which 2,4-Dibromo-3-cyclopropoxypyridine exerts its effects depends on its interaction with molecular targets. The bromine atoms and the cyclopropoxy group can interact with various enzymes and receptors, potentially inhibiting or activating them. The exact pathways involved would depend on the specific biological or chemical context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2,4-Dibromo-3-cyclopropoxypyridine with structurally related pyridine derivatives:

Compound Name Substituents Key Functional Groups Molecular Weight (g/mol) Applications
2,4-Dibromo-3-cyclopropoxypyridine 2-Br, 4-Br, 3-cyclopropoxy Bromine, Ether ~291.9 (estimated) Pharmaceutical intermediates
(1-Methyl-2-oxo-1,2-dihydropyridin-3-yl)boronic acid 1-Methyl, 2-oxo, 3-boronic acid Boronic acid, Ketone ~153.95 Suzuki-Miyaura cross-coupling
5-Cyano-6-mercapto-2-methyl-N-phenyl-4-(pyridin-4-yl)-1,4-dihydropyridine-3-carboxamide Multiple substituents (cyano, mercapto, methyl) Thiol, Cyano, Amide ~449.57 Biological activity screening

Key Observations :

  • Halogen vs.
  • Ether vs. Thiol/Cyano: The cyclopropoxy group provides steric hindrance and moderate electron-donating effects, contrasting with the electron-withdrawing cyano and nucleophilic thiol groups in dihydropyridine derivatives .

Reactivity and Stability

  • Bromine Substituents: The dual bromine atoms enhance electrophilicity at the 2- and 4-positions, enabling regioselective functionalization. This contrasts with methyl or cyano groups, which stabilize the ring but reduce reactivity .
  • Cyclopropoxy Group: The strained cyclopropane ring may increase susceptibility to ring-opening reactions compared to bulkier ethers (e.g., tert-butoxy) or non-cyclic analogs.

Commercial Availability and Pricing

While direct pricing data for 2,4-Dibromo-3-cyclopropoxypyridine is unavailable, the provided evidence highlights cost trends for related compounds:

Product ID Compound Class Price (USD) Supplier
CDS021416 Boronic acid derivative Not listed Custom synthesis
R434205 Dihydropyridine-carboxamide High AldrichCPR

Halogenated pyridines like the target compound are typically priced higher than non-halogenated analogs due to synthesis complexity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.